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Compound of Interest

Compound Name:
2-Chloro-6-morpholinopyrimidine-

4-carboxylic acid

CAS No.: 263270-40-2

Cat. No.: B3120390

Get Quote

CAS 263270-40-2 | Strategic Scaffold for Kinase Inhibitor Discovery

Executive Summary
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS 263270-40-2) is a trifunctional

pyrimidine scaffold critical to the development of PI3K, mTOR, and DNA-PK kinase inhibitors.

Its structural value lies in its orthogonal reactivity:

C2-Chlorine: A "hard" electrophile positioned for late-stage nucleophilic aromatic substitution

(SNAr) or palladium-catalyzed cross-coupling (Suzuki-Miyaura/Buchwald-Hartwig).

C4-Carboxylic Acid: A handle for amide coupling to solubilizing groups or hinge-binding

motifs.

C6-Morpholine: A pre-installed pharmacophore often associated with improved solubility and

hydrogen-bonding interactions within the ATP-binding pocket of lipid kinases.
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This guide details the synthesis, reactivity profile, and application of this compound in high-

value medicinal chemistry campaigns.

Chemical Profile & Structural Analysis
Property Data

CAS Number 263270-40-2

IUPAC Name
2-Chloro-6-(morpholin-4-yl)pyrimidine-4-

carboxylic acid

Molecular Formula C9H10ClN3O3

Molecular Weight 243.65 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM; insoluble in water (unless basified).

pKa (Calc) ~3.5 (Carboxylic acid), ~1.0 (Pyrimidine N)

Storage
2–8°C, inert atmosphere (Ar/N2); moisture

sensitive.

Reactivity Hotspots
The pyrimidine ring is electron-deficient, facilitating nucleophilic attacks. The presence of the

carboxylic acid at C4 exerts an electron-withdrawing effect, further activating the ring. However,

the morpholine at C6 donates electron density via resonance, slightly deactivating the core

compared to the dichloro- precursor, making the remaining C2-chlorine more selective for

subsequent functionalization.

Strategic Synthesis: The Regioselectivity Challenge
The synthesis of CAS 263270-40-2 relies on the controlled mono-amination of 2,6-

dichloropyrimidine-4-carboxylic acid.

The Core Challenge: Ensuring the morpholine attacks C6 rather than C2. Mechanistic Insight:

In 2,4- and 2,6-dihalopyrimidines, the C4/C6 positions are generally more reactive toward

nucleophilic attack than C2. This is due to the stabilization of the Meisenheimer intermediate,
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where the negative charge is delocalized onto the ring nitrogens. C6 is also less sterically

hindered than C2, which is flanked by two ring nitrogens.

Synthesis Pathway Diagram (Graphviz)
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Caption: Regioselective synthesis pathway favoring C6 substitution due to electronic

stabilization of the intermediate.

Experimental Protocol
Objective: Synthesis of 2-Chloro-6-morpholinopyrimidine-4-carboxylic acid on a 10g scale.

Reagents & Materials
Precursor: 2,6-Dichloropyrimidine-4-carboxylic acid (10.0 g, 51.8 mmol).

Nucleophile: Morpholine (4.7 g, 54.4 mmol, 1.05 eq).

Base: Diisopropylethylamine (DIPEA) (14.7 g, 114 mmol, 2.2 eq). Note: Extra base is

required to neutralize the carboxylic acid proton.

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (100 mL).

Step-by-Step Methodology
Preparation: Charge a 250 mL round-bottom flask with 2,6-dichloropyrimidine-4-carboxylic

acid and anhydrous THF (100 mL). Cool the suspension to 0°C using an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body-img#technical-guide-2-chloro-6-morpholinopyrimidine-4-carboxylic-acid
https://www.benchchem.com/product/b3120390/docs?utm_src=pdf-body#technical-guide-2-chloro-6-morpholinopyrimidine-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deprotonation: Add DIPEA dropwise over 10 minutes. The solution should clarify as the

carboxylate salt forms.

Addition: Add morpholine dropwise over 20 minutes, maintaining the internal temperature

below 5°C. Critical: Rapid addition can lead to bis-substitution (2,6-dimorpholino impurity).

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4–6 hours.

Checkpoint: Monitor by LCMS. Target mass [M+H]+ = 244.1. Look for disappearance of

starting material (MW 192) and absence of bis-adduct (MW 295).

Workup:

Evaporate THF under reduced pressure.

Redissolve residue in water (100 mL). The pH should be basic due to excess DIPEA.

Wash the aqueous layer with Ethyl Acetate (2 x 50 mL) to remove non-acidic impurities.

Acidification: Carefully adjust the aqueous layer pH to ~2–3 using 1N HCl. The product will

precipitate as a white solid.

Isolation: Filter the solid, wash with cold water (2 x 20 mL), and dry under vacuum at 45°C

overnight.

Yield: Expected yield 80–85% (approx. 10–11 g).

Functionalization & Downstream Applications
Once synthesized, CAS 263270-40-2 serves as a branching point for library synthesis.

Reactivity Map (Graphviz)
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Caption: Divergent synthesis strategies utilizing the C4-acid and C2-chloride handles.

Therapeutic Relevance
PI3K/mTOR Inhibitors: The morpholine-pyrimidine motif is a classic "hinge binder" mimic.

The oxygen atom of the morpholine often forms a hydrogen bond with the kinase hinge

region (e.g., Val851 in PI3Kα).

Solubility Enhancement: Replacing a phenyl ring with a morpholine at the C6 position

significantly lowers logP and improves metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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